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Compound of Interest

Compound Name: H-Ala-Phe-Gly-OH

CAS No.: 20807-28-7

Cat. No.: B3251230 Get Quote

Executive Directive: Operational Safety & Logistics
Current Status:Non-Hazardous / Non-RCRA Regulated (Bulk Substance) Primary Hazard: Low.

(Treat as general chemical waste due to GLP/GMP protocols).

H-Ala-Phe-Gly-OH (Alanyl-Phenylalanyl-Glycine) is a synthetic tripeptide commonly used as a

protease substrate or chromatographic standard. While the peptide itself is biologically benign

and biodegradable, professional laboratory stewardship mandates that it never be disposed of

via sanitary sewer systems (drains) or municipal trash.

This guide defines the "Cradle-to-Grave" workflow for this substance, ensuring your laboratory

maintains ISO 14001 compliance and avoids regulatory ambiguity associated with unidentified

white powders.

Physicochemical Profile & Risk Assessment
To dispose of a chemical safely, one must understand its behavior in the waste stream.[1][2]
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Parameter Data Operational Implication

Sequence H-Ala-Phe-Gly-OH Stable tripeptide.

CAS Number 17123-30-7
Use for waste manifest

inventory.

Physical State Lyophilized Powder (White)
High risk of aerosolization;

treat as particulate nuisance.

Solubility Water/Methanol soluble
Likely to end up in aqueous or

organic solvent waste streams.

Acidity (pKa) Zwitterionic (COOH/NH2)
Buffering capacity; generally

compatible with neutral waste.

RCRA Status Not Listed (P or U list)
Non-hazardous, but "Inherently

Waste-Like" rules apply.

Expert Insight: The "Salt" Factor
Research peptides are often supplied as Trifluoroacetate (TFA) or Acetate salts. While the

peptide is harmless, residual TFA can lower the pH of your waste container.

Directive: Always assume the presence of counter-ions. Do not mix high concentrations of

peptide waste with bleach (sodium hypochlorite), as this can theoretically generate reaction

byproducts depending on the counter-ion and other matrix components.

Waste Stream Decision Logic
Effective disposal requires segregation based on the matrix (what the peptide is dissolved in),

not just the peptide itself.

Diagram 1: Waste Classification Decision Tree
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Waste Generation:
H-Ala-Phe-Gly-OH

Physical State?

Solid / Lyophilized Powder

Dry

Liquid / Solution

Wet

Stream A: Solid Chemical Waste
(Double Bagged)

Contaminated Debris
(Vials, Tips, Weigh Boats)

Solvent Composition?

Aqueous Buffer Only
(pH 5-9)

Water/PBS

Contains Organic Solvents
(MeOH, ACN, DMSO)

Solvents

PROHIBITED:
Sanitary Sewer

Avoid

Stream B: Non-Haz Liquid Waste
(Label: Aqueous Peptide)

Best Practice

Halogenated?
(DCM, Chloroform)

Stream C: Flammable/Organic Waste
(Label: Solvent Hazard)

No

Stream D: Halogenated Waste
(Segregated)

Yes

Click to download full resolution via product page

Caption: Logic flow for segregating peptide waste based on physical state and solvent matrix to

ensure regulatory compliance.
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Detailed Disposal Protocols
Protocol A: Solid Waste (Lyophilized Powder & Debris)
Use this for expired vials, spilled powder, or contaminated sharps.

Containment: Place the original vial (with lid closed) into a clear polyethylene zip-lock bag.

Defacing: Using a permanent marker, strike through the original label to indicate "Waste" and

prevent accidental reuse.

Secondary Containment: Place the bagged vial into the laboratory's Solid Chemical Waste

Drum (usually a wide-mouth HDPE drum).

Labeling: Update the drum's waste log.

Chemical Name: "Non-hazardous Peptide (H-Ala-Phe-Gly-OH)"

Hazards: None (or "Irritant" if dust risk is high).

Protocol B: Liquid Waste (HPLC Effluent & Stock
Solutions)
Use this for peptide dissolved in Acetonitrile (ACN), Methanol (MeOH), or DMSO.

CRITICAL: The hazard classification here is dictated by the solvent, not the peptide.

Segregation: Determine if your solvent is Halogenated (contains Chlorine/Fluorine) or Non-

Halogenated.

Common HPLC Mobile Phase (Water/ACN/TFA):Non-Halogenated Organic.

Collection: Pour into the designated Satellite Accumulation Area (SAA) carboy.

Carboy Material: HDPE or Polypropylene.

Headspace: Leave at least 10% headspace to prevent over-pressurization.
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Incompatibility Check: Ensure the carboy does not contain strong oxidizing acids (e.g., Nitric

Acid), as this can react with organic solvents.

Labeling:

Constituents: "Acetonitrile (50%), Water (49%), Trifluoroacetic Acid (0.1%), Trace Peptide."

Hazard Checkbox: Flammable, Irritant.

Regulatory Compliance & Documentation
Even for non-hazardous peptides, "Due Diligence" is your defense against audits.

RCRA Classification (USA)
Under the Resource Conservation and Recovery Act (RCRA), H-Ala-Phe-Gly-OH is:

Not P-Listed (Acutely Toxic).

Not U-Listed (Toxic).

Determination: If unused, it is a "Commercial Chemical Product."[3] If used/mixed, it is

regulated by the mixture's characteristics (e.g., Ignitability if in ACN).

Labeling Standards
Every waste container must have a label that is:

Legible: No chemical formulas only; write "Alanyl-Phenylalanyl-Glycine."

Dated: The "Start Date" begins when the first drop enters the container.

Full: Must be moved to the central waste area within 3 days of becoming full.

Diagram 2: Chain of Custody Workflow
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Caption: The regulatory Chain of Custody from bench generation to final incineration.

Emergency Contingencies
Scenario: Dry Powder Spill (>100 mg)

PPE: Don nitrile gloves, lab coat, and safety glasses.[2] If powder is fine, use an N95 mask

to prevent inhalation (peptide sensitization is rare but possible).

Containment: Cover spill with a damp paper towel to prevent aerosolization.

Cleanup: Wipe up the powder. Clean the surface with 10% bleach (to degrade the peptide

bonds), followed by 70% Ethanol.

Disposal: Place all cleanup materials into the Solid Chemical Waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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